Cas no 2228587-26-4 (1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene)

• Product Name: 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene
• CAS No: 2228587-26-4
• MF: C₁₁H₉F₃
• MW: 198.184373617172
• CID: 6367588
• PubChem ID: 165969623
• Update Time: 2025-10-31

1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene

• Inchi： 1S/C11H9F3/c1-4-11(2,3)10-8(13)5-7(12)6-9(10)14/h1,5-6H,2-3H3
• InChI Key： XNAYYSFSJSGIIA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C#C)(C)C)F)F

Computed Properties

• Exact Mass: 198.06563477g/mol
• Monoisotopic Mass: 198.06563477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene

Introduction to 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene (CAS No. 2228587-26-4)

1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene, with the CAS number 2228587-26-4, is a unique and versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its trifluoromethylated benzene ring and a substituted alkyne moiety, which endow it with a range of interesting chemical and biological properties.

The molecular structure of 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene consists of a benzene ring substituted with three fluorine atoms at the 1, 3, and 5 positions, and a 2-methylbut-3-yn-2-yl group attached at the 2-position. The presence of fluorine atoms imparts significant electronic effects to the molecule, influencing its reactivity and stability. The alkyne functionality provides a reactive site for various chemical transformations, making this compound a valuable building block in synthetic chemistry.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique properties and applications in pharmaceuticals, materials science, and other advanced technologies. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of molecules, which are crucial factors in drug design. The trifluoromethyl group in 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene contributes to these properties, making it an attractive candidate for drug discovery and development.

The alkyne functionality in 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene is particularly noteworthy for its potential in click chemistry reactions. Click chemistry is a powerful tool in synthetic organic chemistry that allows for the rapid and efficient formation of covalent bonds under mild conditions. The alkyne group can undergo copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions to form 1,4-disubstituted 1,2,3-triazoles, which are highly stable and bioorthogonal linkages. This property makes 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene an excellent starting material for the synthesis of complex molecules with diverse functionalities.

Beyond its utility in synthetic chemistry, 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene has shown promise in various biological applications. Recent studies have explored its potential as a scaffold for the development of new therapeutic agents. For instance, researchers have investigated its use as a ligand for G protein-coupled receptors (GPCRs), which are important targets for many drugs. The trifluoromethyl group can enhance the binding affinity of ligands to GPCRs by modulating their electronic properties.

In addition to its potential as a drug candidate, 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-yl)benzene has been used as a probe molecule in chemical biology studies. Its unique electronic and steric properties make it suitable for investigating protein–ligand interactions and other biological processes. For example, it has been employed in fluorescence-based assays to study the binding kinetics of small molecules to target proteins.

The synthesis of 1,3,5-trifluoro-2-(2-methylbut-3-yn-2-y l)benzene involves several well-established methods in organic chemistry. One common approach is the nucleophilic substitution of triflate or bromide precursors with an appropriate alkyne reagent. The reaction conditions can be optimized to achieve high yields and selectivity. Recent advancements in catalytic methods have further simplified the synthesis process, making it more accessible for large-scale production.

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scientists working across various disciplines should consider incorporating
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